2-(4-ethoxyphenyl)-N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• InChI: InChI=1S/C22H21N5O2/c1-3-29-19-10-4-16(5-11-19)14-22(28)23-18-8-6-17(7-9-18)20-12-13-21-25-24-15(2)27(21)26-20/h4-13H,3,14H2,1-2H3,(H,23,28)
• InChI Key: OSTIGBWPKFBVSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4C=C3)C
• Molecular Formula: C22H21N5O2
• DSSTOX Substance ID: DTXSID001323643
• Molecular Weight: 387.4 g/mol
• Solubility: 1.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 891117-12-7

Description

This compound is a complex organic molecule that contains several functional groups including an ethoxyphenyl group, a methyl triazolo pyridazine group, and an acetamide group. These functional groups suggest that this compound may have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While the exact synthesis pathway for this compound is not available, similar compounds are often synthesized through various organic reactions. For instance, triazolo pyridazine derivatives can be synthesized through a series of reactions including nucleophilic substitution and cyclization.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The presence of the triazolo pyridazine ring suggests that this compound may have interesting electronic and steric properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the acetamide group could undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxyphenyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Antitubercular Agents

• Research Findings : Researchers have identified lead compounds based on 3,6-disubstituted 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole. These compounds exhibit potent activity against Mycobacterium tuberculosis (Mtb), with MIC values as low as 0.5 μg/mL. .

Anticancer Activities

• .

Photoluminescent Materials

• .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the field of interest. For example, if this compound shows promising biological activity, it could be further optimized and studied as a potential drug candidate.